Cas no 853771-91-2 (4-Methoxy-3-(trifluoromethoxy)benzyl alcohol)

• Product Name: 4-Methoxy-3-(trifluoromethoxy)benzyl alcohol
• CAS No: 853771-91-2
• MF: C₉H₉F₃O₃
• MW: 222.161173582077
• CID: 3161250
• PubChem ID: 66523514
• Update Time: 2025-05-20

4-Methoxy-3-(trifluoromethoxy)benzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-3-(trifluoromethoxy)benzyl alcohol
• CS-0212778
• 853771-91-2
• MFCD18398472
• AKOS015957091
• SCHEMBL2714223
• (4-Methoxy-3-(trifluoromethoxy)phenyl)methanol
• [4-methoxy-3-(trifluoromethoxy)phenyl]methanol

• MDL： MFCD18398472
• Inchi： 1S/C9H9F3O3/c1-14-7-3-2-6(5-13)4-8(7)15-9(10,11)12/h2-4,13H,5H2,1H3
• InChI Key： XSWBFWDUPUANRL-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C=CC(CO)=C1)OC)(F)F

Computed Properties

• Exact Mass: 222.05037863g/mol
• Monoisotopic Mass: 222.05037863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols

Additional information on 4-Methoxy-3-(trifluoromethoxy)benzyl alcohol

4-Methoxy-3-(Trifluoromethoxy)Benzyl Alcohol: A Comprehensive Overview

4-Methoxy-3-(Trifluoromethoxy)Benzyl Alcohol, also known by its CAS number 853771-91-2, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its unique structure, which includes a benzyl alcohol backbone substituted with a methoxy group at the 4-position and a trifluoromethoxy group at the 3-position. The combination of these substituents imparts distinctive chemical properties, making it a valuable building block in various synthetic processes.

The synthesis of 4-Methoxy-3-(Trifluoromethoxy)Benzyl Alcohol typically involves multi-step reactions, often starting from aromatic precursors. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste. For instance, researchers have employed transition metal catalysts to facilitate coupling reactions, achieving higher yields and better purity levels. These developments underscore the compound's importance in modern chemical manufacturing.

In terms of applications, 4-Methoxy-3-(Trifluoromethoxy)Benzyl Alcohol has been extensively studied for its potential in drug discovery. Its structure allows for diverse functionalization, enabling the creation of bioactive molecules with specific pharmacological properties. For example, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and antioxidant activities, making them candidates for novel therapeutic agents. Additionally, its trifluoromethoxy group contributes to enhanced stability and bioavailability, which are critical factors in drug design.

The compound also finds utility in agrochemicals, particularly as an intermediate in the synthesis of pesticides and herbicides. Its ability to undergo various substitution reactions makes it versatile in creating compounds with targeted pest control properties. Recent research has focused on optimizing these reactions to improve selectivity and reduce environmental impact, aligning with global sustainability goals.

From a materials science perspective, 4-Methoxy-3-(Trifluoromethoxy)Benzyl Alcohol serves as a precursor for advanced polymers and coatings. Its unique electronic properties make it suitable for applications in optoelectronics and high-performance materials. For instance, derivatives of this compound have been used to develop advanced materials with improved thermal stability and mechanical strength.

In terms of safety and handling, while 4-Methoxy-3-(Trifluoromethoxy)Benzyl Alcohol is not classified as a hazardous substance under standard conditions, proper precautions should be taken during synthesis and handling to ensure compliance with occupational health standards. Its chemical stability makes it relatively safe to handle compared to more reactive intermediates commonly used in organic synthesis.

The latest research on this compound has explored its role in green chemistry initiatives. By incorporating renewable feedstocks and utilizing biocatalysts, scientists aim to produce 4-Methoxy-3-(Trifluoromethoxy)Benzyl Alcohol in a more sustainable manner. These efforts highlight the compound's potential as a key player in the transition towards greener chemical processes.

In conclusion, 4-Methoxy-3-(Trifluoromethoxy)Benzyl Alcohol, CAS number 853771-91-2, stands out as a versatile and valuable compound with applications across multiple industries. Its unique chemical properties, combined with ongoing advancements in synthesis and application techniques, ensure its continued relevance in both academic research and industrial production.